Cas no 66131-70-2 (N-ethylpyrimidin-2-amine)

N-Ethylpyrimidin-2-amine is a heterocyclic organic compound featuring a pyrimidine core substituted with an ethylamino group at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals and agrochemicals. Its pyrimidine scaffold is known for contributing to binding interactions in biologically active molecules, making it valuable for drug discovery and development. The ethyl substitution enhances lipophilicity, potentially improving membrane permeability in bioactive derivatives. The compound’s stability and well-defined reactivity profile facilitate its use in nucleophilic substitution and metal-catalyzed coupling reactions. It serves as a key intermediate in the synthesis of more complex heterocyclic systems, offering utility in medicinal and materials chemistry research.
N-ethylpyrimidin-2-amine structure
N-ethylpyrimidin-2-amine structure
Product Name:N-ethylpyrimidin-2-amine
CAS No:66131-70-2
MF:C6H9N3
MW:123.155760526657
CID:396797
PubChem ID:12692691
Update Time:2025-06-07

N-ethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine, N-ethyl-
    • 2-Pyrimidinamine, N-ethyl- (9CI)
    • ETHYL-PYRIMIDIN-2-YL-AMINE
    • N-ethylpyrimidin-2-amine
    • 2-(ethylamino)pyrimidine
    • 2-N-ethylaminopyrimidine
    • 2-Pyrimidinamine,N-ethyl
    • Aethyl-pyrimidin-2-yl-amin
    • N-ethyl-2-Pyrimidinamine
    • AKOS008922923
    • AM101104
    • 66131-70-2
    • ethylaminopyrimidine
    • SB57008
    • SCHEMBL2488958
    • F72205
    • MFCD11120076
    • F8881-7934
    • DTXSID80507087
    • CHEMBL1649893
    • pyrimidine, 2-ethylamino-
    • MDL: MFCD11120076
    • Inchi: 1S/C6H9N3/c1-2-7-6-8-4-3-5-9-6/h3-5H,2H2,1H3,(H,7,8,9)
    • InChI Key: ICFWLGYCUXWLGI-UHFFFAOYSA-N
    • SMILES: N(C1N=CC=CN=1)CC

Computed Properties

  • Exact Mass: 123.08000
  • Monoisotopic Mass: 123.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 68.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 37.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 228.9±23.0 °C at 760 mmHg
  • Flash Point: 92.2±22.6 °C
  • PSA: 37.81000
  • LogP: 0.98140
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

N-ethylpyrimidin-2-amine Security Information

N-ethylpyrimidin-2-amine Pricemore >>

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